Cas no 89590-18-1 (Butanedioic acid, tetraethoxy-, monononyl ester)
89590-18-1 structure
Product Name:Butanedioic acid, tetraethoxy-, monononyl ester
CAS No:89590-18-1
MF:C21H39O8
MW:419.529567956924
CID:595504
PubChem ID:71325122
Update Time:2025-04-19
Butanedioic acid, tetraethoxy-, monononyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, tetraethoxy-, monononyl ester
- 2,2,3,3-tetraethoxy-4-nonoxy-4-oxobutanoate
- DTXSID80754519
- 89590-18-1
- 2,2,3,3-TETRAETHOXY-4-(NONYLOXY)-4-OXOBUTANOATE
-
- Inchi: 1S/C21H40O8/c1-6-11-12-13-14-15-16-17-25-19(24)21(28-9-4,29-10-5)20(18(22)23,26-7-2)27-8-3/h6-17H2,1-5H3,(H,22,23)/p-1
- InChI Key: OURBRCOOMDUQFW-UHFFFAOYSA-M
- SMILES: O(CC)C(C(=O)OCCCCCCCCC)(C(C(=O)[O-])(OCC)OCC)OCC
Computed Properties
- Exact Mass: 419.26449320g/mol
- Monoisotopic Mass: 419.26449320g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 19
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 103Ų
Butanedioic acid, tetraethoxy-, monononyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
89590-18-1 (Butanedioic acid, tetraethoxy-, monononyl ester) Related Products
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